3-benzyl-1-(2-methyl-5-propylpyrimidin-4-yl)piperidine-3-carboxylic acid

• IUPAC Name: 3-benzyl-1-(2-methyl-5-propylpyrimidin-4-yl)piperidine-3-carboxylic acid
• InChI: InChI=1S/C21H27N3O2/c1-3-8-18-14-22-16(2)23-19(18)24-12-7-11-21(15-24,20(25)26)13-17-9-5-4-6-10-17/h4-6,9-10,14H,3,7-8,11-13,15H2,1-2H3,(H,25,26)
• InChI Key: LDIMCJAJFMOCSD-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CN=C(N=C1N2CCCC(C2)(CC3=CC=CC=C3)C(=O)O)C
• Molecular Formula: C21H27N3O2
• Molecular Weight: 353.5 g/mol

Description

3-benzyl-1-(2-methyl-5-propylpyrimidin-4-yl)piperidine-3-carboxylic acid is a chemical compound that has been of great interest to the scientific community due to its potential applications in various fields of research. This compound is also known by its chemical name, BPPC, and is a piperidine derivative. In

Mechanism of Action

The mechanism of action of BPPC is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation and tumor growth. This leads to a decrease in the production of inflammatory cytokines and growth factors, which in turn reduces inflammation and tumor growth.
Biochemical and physiological effects:
BPPC has been shown to have a number of biochemical and physiological effects. It has been shown to decrease the production of inflammatory cytokines, such as TNF-alpha and IL-6, and to inhibit the activity of certain enzymes involved in inflammation and tumor growth. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BPPC in lab experiments is its potential as a therapeutic agent for the treatment of various diseases. It has also been shown to be relatively easy to synthesize, making it a cost-effective compound for research purposes. However, one of the limitations of using BPPC in lab experiments is its potential toxicity. Further studies are needed to determine the safety of this compound for use in humans.

Future Directions

There are a number of future directions for research on BPPC. One area of interest is its potential as a therapeutic agent for the treatment of various diseases, including cancer and inflammatory disorders. Further studies are needed to determine the optimal dosage and administration route for this compound, as well as its safety and efficacy in humans. Another area of interest is the development of new synthetic methods for BPPC, which could lead to more cost-effective and efficient production of this compound. Finally, further studies are needed to fully understand the mechanism of action of BPPC, which could lead to the development of new drugs targeting this pathway.

Synthesis Methods

The synthesis of BPPC can be achieved through a multi-step process. First, 2-methyl-5-propylpyrimidine-4-carboxylic acid is reacted with thionyl chloride to form the corresponding acid chloride. This is then reacted with benzylamine to form the benzylamide intermediate. Finally, the benzylamide intermediate is reacted with piperidine-3-carboxylic acid to form BPPC.

Scientific Research Applications

BPPC has been studied extensively for its potential applications in various fields of research. One of the main areas of interest is its potential as a therapeutic agent for the treatment of various diseases. BPPC has been shown to have anti-inflammatory and anti-tumor properties, making it a promising candidate for the development of new drugs.